Cas no 170856-68-5 (1H-2-Benzopyran-1-ethanol, 6-bromo-3,4-dihydro-)

• Product Name: 1H-2-Benzopyran-1-ethanol, 6-bromo-3,4-dihydro-
• CAS No: 170856-68-5
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 3811210
• PubChem ID: 23288830
• Update Time: 2025-04-22

1H-2-Benzopyran-1-ethanol, 6-bromo-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-ethanol, 6-bromo-3,4-dihydro-
• DTXSID601253026
• 2-(6-BROMOISOCHROMAN-1-YL)ETHAN-1-OL
• 6-Bromo-3,4-dihydro-1H-2-benzopyran-1-ethanol
• BLDKDRFRRQRQKG-UHFFFAOYSA-N
• DB-093313
• SCHEMBL5088620
• 2-(6-bromoisochroman-1-yl)ethanol
• 170856-68-5
• AT40363
• 2-(6-Bromo-3,4-dihydro-1H-2-benzopyran-1-yl)ethanol

• Inchi： 1S/C11H13BrO2/c12-9-1-2-10-8(7-9)4-6-14-11(10)3-5-13/h1-2,7,11,13H,3-6H2
• InChI Key： BLDKDRFRRQRQKG-UHFFFAOYSA-N
• SMILES： C1OC(CCO)C2=CC=C(Br)C=C2C1

Computed Properties

• Exact Mass: 256.00989Da
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans